Cas no 41464-48-6 (3,3',4,5'-Tetrachlorobiphenyl)

• Product Name: 3,3',4,5'-Tetrachlorobiphenyl
• CAS No: 41464-48-6
• MF: C₁₂H₆Cl₄
• MW: 291.988039493561
• CID: 329644
• PubChem ID: 63104
• Update Time: 2025-04-19

3,3',4,5'-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3,3',4,5'-tetrachloro-
• 3,3',4,5'-Tetrachlorobiphenyl
• 1,2-dichloro-4-(3,5-dichlorophenyl)benzene
• 3,3',4,5'-Tetrachlorobiphenyl Solution
• , 4, 5
• 3, 3
• -TETRACHLOROBIPHENY
• UNII-M91OP0SDFT
• DTXCID1039927
• M91OP0SDFT
• PCB 79
• 3,3',4,5'-Tetrachloro-1,1'-biphenyl #
• SCHEMBL4454434
• 41464-48-6
• Q27283683
• 3,3',4,5'-Tetrachloro-1,1'-biphenyl
• QLCTXEMDCZGPCG-UHFFFAOYSA-N
• 1,1'-Biphenyl, 3,3',4,5'-tetrachloro-
• DTXSID3074155

• MDL： MFCD00152853
• Inchi： 1S/C12H6Cl4/c13-9-3-8(4-10(14)6-9)7-1-2-11(15)12(16)5-7/h1-6H
• InChI Key： QLCTXEMDCZGPCG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=C(C=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 289.92200
• Monoisotopic Mass: 289.922
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.4420 (rough estimate)
• Melting Point: 106.53°C (estimate)
• Boiling Point: 374.95°C (rough estimate)
• Flash Point: 189.2 °C
• Refractive Index: 1.6120 (rough estimate)
• PSA: 0.00000
• LogP: 5.96720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls